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Compound of Interest

Compound Name: CP-31398 dihydrochloride

Cat. No.: B1669482 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CP-31398 is a styrylquinazoline derivative that functions as a p53 stabilizing agent.[1][2] It is a

valuable tool in cancer research due to its ability to restore the wild-type conformation and

function of mutant p53, as well as stabilize and promote the activity of wild-type p53.[2][3][4][5]

This leads to the induction of cell cycle arrest and/or apoptosis in cancer cells expressing either

mutant or wild-type p53.[3][4][6][7] Proper preparation of a stable stock solution is critical for

obtaining reliable and reproducible results in both in vitro and in vivo experiments. These

application notes provide detailed protocols for the preparation, storage, and handling of CP-
31398 dihydrochloride stock solutions.

Physicochemical and Solubility Data
A summary of the key quantitative data for CP-31398 dihydrochloride is presented in the table

below for easy reference.
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Property Value Source(s)

Molecular Weight 435.39 g/mol [2][8][9]

Formula C₂₂H₂₆N₄O·2HCl [2]

Appearance Yellow solid [9]

Purity ≥98% [9]

Solubility in DMSO 87 mg/mL (199.82 mM) [8]

Solubility in Water 87 mg/mL [8]

Solubility in Ethanol Insoluble [8]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution for In Vitro Use
This protocol describes the preparation of a concentrated stock solution of CP-31398
dihydrochloride in DMSO, suitable for use in cell culture experiments.

Materials:

CP-31398 dihydrochloride powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber or light-protecting microcentrifuge tubes or vials

Calibrated precision balance

Vortex mixer

Procedure:

Pre-weighing Preparation: Allow the vial of CP-31398 dihydrochloride powder to equilibrate

to room temperature before opening to prevent condensation of moisture.
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Weighing: Carefully weigh the desired amount of CP-31398 dihydrochloride powder using

a calibrated precision balance.

Solvent Addition: Add the appropriate volume of fresh, high-purity DMSO to the powder to

achieve the desired stock concentration (e.g., for a 10 mM stock solution, add the

appropriate volume of DMSO to the weighed powder based on its molecular weight of

435.39 g/mol ). It is crucial to use fresh DMSO as moisture can reduce the solubility of the

compound.[8]

Dissolution: Tightly cap the vial and vortex thoroughly until the powder is completely

dissolved. Gentle warming (e.g., in a 37°C water bath) can be used to aid dissolution if

necessary.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile, light-protecting tubes.[5][10]

Storage: Store the aliquoted stock solution at -20°C for short-term storage (up to 1 month) or

at -80°C for long-term storage (up to 6 months).[5][10]

Note on Dilution for Cell Assays: When preparing working solutions for cell culture, the DMSO

stock solution should be diluted in the culture medium. Ensure that the final concentration of

DMSO in the culture medium is less than 0.5% to avoid cellular toxicity.[10] It is advisable to

perform dilutions in a stepwise manner to prevent precipitation of the compound.[10]

Protocol 2: Preparation of a Working Solution for In Vivo
Oral Administration
This protocol provides an example of how to prepare a formulation of CP-31398
dihydrochloride for oral gavage in animal studies.

Materials:

CP-31398 dihydrochloride powder

Carboxymethylcellulose sodium (CMC-Na)

Sterile water for injection or purified water
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Homogenizer or sonicator

Procedure:

Vehicle Preparation: Prepare the desired concentration of the vehicle, for example, 0.5%

CMC-Na in sterile water.

Suspension Preparation: Weigh the required amount of CP-31398 dihydrochloride and add

it to the prepared vehicle.

Homogenization: Vigorously mix the suspension using a homogenizer or sonicator until a

uniform, homogeneous suspension is achieved.

Administration: The freshly prepared suspension should be used for oral administration.

Stability and Storage
Proper storage is crucial to maintain the stability and activity of CP-31398 dihydrochloride.
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Form
Storage
Temperature

Duration Notes Source(s)

Powder -20°C 3 years Desiccate. [10]

Room

Temperature
Short-term only

Long-term

storage at room

temperature is

not

recommended.

[1]

Stock Solution in

DMSO
-80°C Up to 1 year

Aliquot to avoid

repeated freeze-

thaw cycles.

[8]

-20°C Up to 1 month

Aliquot to avoid

repeated freeze-

thaw cycles.

[5][8][10]

Aqueous

Solution

4°C, -20°C,

-70°C
At least 1 month

Stable when

protected from

light.

[11]

37°C Degrades

Significant

degradation

observed after

168 hours.

[11]

Light Sensitivity: CP-31398 is sensitive to light and can decompose rapidly in diluted solutions

when exposed to light.[11] Therefore, it is imperative to protect all solutions from light by using

amber vials or by wrapping containers with aluminum foil.

Mechanism of Action and Signaling Pathway
CP-31398 exerts its anti-cancer effects by stabilizing the p53 tumor suppressor protein. In cells

with mutant p53, CP-31398 can restore its wild-type conformation, enabling it to bind to DNA

and transactivate its target genes.[12][13] In cells with wild-type p53, the compound increases

its protein levels and promotes its activity.[3][4][7] The stabilization of p53 leads to the

upregulation of downstream target genes such as p21 and MDM2.[3] This, in turn, can induce
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cell cycle arrest, primarily at the G1 phase, and trigger apoptosis through the mitochondrial

pathway.[3][12] The apoptotic cascade involves the translocation of p53 to the mitochondria,

leading to changes in mitochondrial membrane potential, release of cytochrome c, and

activation of caspases.[3][12]
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Caption: CP-31398 stabilizes p53, leading to cell cycle arrest and apoptosis.

Experimental Workflow for Stock Solution
Preparation
The following diagram illustrates the logical workflow for preparing a CP-31398
dihydrochloride stock solution.
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Caption: Workflow for preparing CP-31398 dihydrochloride stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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